Cas no 95770-58-4 (4-Bromo-5H-pyrido[4,3-b]indole)

• Product Name: 4-Bromo-5H-pyrido[4,3-b]indole
• CAS No: 95770-58-4
• MF: C₁₁H₇BrN₂
• MW: 247.09
• CID: 5093653
• PubChem ID: 89851294
• Update Time: 2024-03-04

4-Bromo-5H-pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5H-pyrido[4,3-b]indole

• Inchi： 1S/C11H7BrN2/c12-9-6-13-5-8-7-3-1-2-4-10(7)14-11(8)9/h1-6,14H
• InChI Key： OMKPCBYRJZLXIA-UHFFFAOYSA-N
• SMILES： C1C=C2C(NC3=C(C=NC=C32)Br)=CC=1

Computed Properties

• Exact Mass: 245.97926g/mol
• Monoisotopic Mass: 245.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Gamma carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Gamma carbolines